Structural Differentiation via Pyrimidine Ring Saturation Compared to Aromatic Parent System
The target compound features a fully saturated tetrahydro-pyrimidine ring (4H,5H,6H,7H), distinguishing it from the fully aromatic [1,2,4]triazolo[1,5-a]pyrimidine parent. This saturation state significantly impacts molecular flexibility and electronic distribution. The calculated molecular weight is 167.21 g/mol and the formula is C7H13N5, which differs from the aromatic analog . While direct bioactivity comparisons are not available in the accessed literature, the change from a planar, aromatic system to a non-planar, saturated ring is known to alter binding kinetics and pharmacokinetic properties across multiple target classes [1].
| Evidence Dimension | Molecular flexibility and 3D conformation |
|---|---|
| Target Compound Data | Tetrahydro-pyrimidine (saturated, non-planar); Molecular Weight: 167.21 g/mol |
| Comparator Or Baseline | Aromatic [1,2,4]triazolo[1,5-a]pyrimidine (planar); Molecular Weight: 120.11 g/mol |
| Quantified Difference | Qualitative: Planar vs. non-planar ring; ∆MW = +47.1 g/mol |
| Conditions | In silico structural comparison |
Why This Matters
A specific ring saturation state is often a key determinant of target engagement and metabolic stability, making it a critical specification for procurement when filling a defined SAR slot.
- [1] Advances in Heterocyclic Chemistry, Volume 127. Recent advances in 1,2,4-triazolo[1,5-a]pyrimidine chemistry. ScienceDirect, 2019. View Source
